Cas no 31044-59-4 (Diethoxy(phenyl)borane)

• Product Name: Diethoxy(phenyl)borane
• CAS No: 31044-59-4
• MF: C₁₀H₁₅BO₂
• MW: 178.035903215408
• CID: 1445229
• PubChem ID: 5326085
• Update Time: 2025-04-20

Diethoxy(phenyl)borane Chemical and Physical Properties

Names and Identifiers

• diethyl phenylboronate
• boronic acid, B-phenyl-, diethyl ester
• diethoxy(phenyl)borane
• diethylphenyl boronic acid
• phenylboronic acid diethyl ester
• starbld0026501
• InChI=1/C10H15BO2/c1-3-12-11(13-4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H
• 31044-59-4
• SCHEMBL907509
• CAOIGWWEZIPBGE-UHFFFAOYSA-N
• Diethoxy(phenyl)borane

• Inchi： 1S/C10H15BO2/c1-3-12-11(13-4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： CAOIGWWEZIPBGE-UHFFFAOYSA-N
• SMILES： O(B(C1C=CC=CC=1)OCC)CC

Computed Properties

• Exact Mass: 177.12015
• Monoisotopic Mass: 178.1165099 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 178.04

Experimental Properties

• PSA: 18.46